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Compound of Interest

Compound Name: 7-Octenoic acid

Cat. No.: B094108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Octenoic acid (CAS No: 18719-24-9), a medium-chain unsaturated fatty acid, is a molecule

of growing interest in various scientific domains, including drug development and biochemical

research.[1] Its unique structural features, combining a terminal double bond with a carboxylic

acid functional group, impart specific physical and chemical characteristics that are crucial for

its handling, formulation, and biological activity. This technical guide provides a comprehensive

overview of the core physical properties of 7-octenoic acid, detailed experimental

methodologies for their determination, and insights into its biological signaling pathways.

Core Physical Properties
The physical characteristics of 7-octenoic acid are fundamental to its application in research

and development. A summary of these properties is presented in the table below.
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Property Value Reference

Molecular Formula C₈H₁₄O₂ [2][3][4]

Molecular Weight 142.20 g/mol [2][3][4][5]

Appearance Colorless to light yellow liquid [2]

Density 0.925 g/mL at 25 °C [2][5][6]

Boiling Point 256.29 °C (estimate) [2][6]

Melting Point 1.7 °C (estimate) [2][6]

Solubility in Water
683.4 mg/L at 25 °C

(estimated)
[7]

Refractive Index n20/D 1.442 [2][5][6]

pKa 4.77 ± 0.10 (Predicted) [2]

Flash Point >110 °C [2][5][6]

Experimental Protocols for Property Determination
Accurate determination of physical properties is paramount for the consistent and reliable use

of 7-octenoic acid in experimental settings. The following sections detail the general

methodologies employed to measure the key physical properties of fatty acids like 7-octenoic
acid.

Boiling Point Determination (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the Thiele tube method is a common and effective

technique.

Procedure:

A small amount of 7-octenoic acid (approximately 0.5 mL) is placed in a small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is then attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil) so that the heat is distributed evenly.

The Thiele tube is gently heated, and a stream of bubbles will be observed emerging from

the capillary tube as the liquid's vapor pressure increases.

Heating is discontinued, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Melting Point Determination (Capillary Method)
While 7-octenoic acid is a liquid at room temperature, its melting point can be determined by

first freezing the sample.

Procedure:

A small amount of liquid 7-octenoic acid is drawn into a capillary tube.

The capillary tube is then cooled, for instance, by placing it in an ice bath, to solidify the

sample.

The capillary tube is attached to a thermometer and placed in a melting point apparatus or a

Thiele tube.

The apparatus is heated slowly and evenly.

The temperature at which the solid begins to melt and the temperature at which it becomes

completely liquid are recorded. This range is reported as the melting point.

Density Measurement (Pycnometer Method)
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Density is the mass per unit volume of a substance. A pycnometer, a flask with a specific

volume, is commonly used for accurate density measurements of liquids.

Procedure:

A clean and dry pycnometer is weighed empty (m₁).

The pycnometer is filled with distilled water of a known temperature and weighed again (m₂).

The volume of the pycnometer (V) can be calculated using the known density of water at that

temperature.

The pycnometer is emptied, dried, and then filled with 7-octenoic acid at the same

temperature and weighed (m₃).

The density of 7-octenoic acid is calculated using the formula: Density = (m₃ - m₁) / V.

Solubility Determination
The solubility of 7-octenoic acid in water can be determined by preparing a saturated solution

and measuring the concentration of the dissolved acid.

Procedure:

An excess amount of 7-octenoic acid is added to a known volume of distilled water in a

sealed container.

The mixture is agitated at a constant temperature for a prolonged period (e.g., 24 hours) to

ensure equilibrium is reached.

The solution is then filtered or centrifuged to remove any undissolved acid.

A known volume of the clear, saturated solution is taken, and the concentration of 7-
octenoic acid is determined using a suitable analytical method, such as titration with a

standardized base or a chromatographic technique like Gas Chromatography-Mass

Spectrometry (GC-MS).

Spectroscopic Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b094108?utm_src=pdf-body
https://www.benchchem.com/product/b094108?utm_src=pdf-body
https://www.benchchem.com/product/b094108?utm_src=pdf-body
https://www.benchchem.com/product/b094108?utm_src=pdf-body
https://www.benchchem.com/product/b094108?utm_src=pdf-body
https://www.benchchem.com/product/b094108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to

confirm the molecular structure of 7-octenoic acid.

¹H NMR: The spectrum will show characteristic peaks for the vinyl protons of the terminal

double bond, the methylene protons adjacent to the double bond and the carboxylic acid,

and the other methylene protons in the alkyl chain. The carboxylic acid proton will appear as

a broad singlet at a downfield chemical shift.

¹³C NMR: The spectrum will display distinct signals for the carbonyl carbon of the carboxylic

acid, the two sp² carbons of the double bond, and the sp³ carbons of the methylene groups.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in

the molecule.

A broad absorption band in the region of 2500-3300 cm⁻¹ is characteristic of the O-H

stretching vibration of the carboxylic acid.

A strong, sharp peak around 1710 cm⁻¹ corresponds to the C=O stretching vibration of the

carbonyl group.

A peak around 1640 cm⁻¹ is indicative of the C=C stretching of the terminal alkene.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight

and fragmentation pattern of the molecule.

The molecular ion peak (M⁺) corresponding to the molecular weight of 7-octenoic acid
(142.20 g/mol ) will be observed.

Characteristic fragment ions resulting from the loss of specific groups (e.g., COOH, alkyl

fragments) will also be present, aiding in structural elucidation.

Biological Signaling Pathways of 7-Octenoic Acid
Recent research has begun to elucidate the biological activities of 7-octenoic acid, particularly

its role in modulating inflammatory, oxidative stress, and apoptotic pathways. Studies have

shown that 7-octenoic acid, derived from Moringa oleifera, can significantly downregulate the
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production of pro-inflammatory cytokines and inhibit the nuclear translocation of NF-κB p65, a

key transcription factor in the inflammatory signaling cascade.[5]

Below are diagrams representing the key signaling pathways influenced by 7-Octenoic acid.
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Caption: Anti-inflammatory signaling pathway of 7-Octenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094108#physical-properties-of-7-octenoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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